Cas no 2284965-39-3 (Carbamic acid, N-[3-(aminocarbonyl)-1,1-dioxido-3-thietanyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(aminocarbonyl)-1,1-dioxido-3-thietanyl]-, 1,1-dimethylethyl ester
• CAS No: 2284965-39-3
• MF: C₉H₁₆N₂O₅S
• MW: 264.298741340637
• CID: 5107276
• Update Time: 2026-03-03

Carbamic acid, N-[3-(aminocarbonyl)-1,1-dioxido-3-thietanyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(aminocarbonyl)-1,1-dioxido-3-thietanyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C9H16N2O5S/c1-8(2,3)16-7(13)11-9(6(10)12)4-17(14,15)5-9/h4-5H2,1-3H3,(H2,10,12)(H,11,13)
• InChI Key： QEGZOJHSDCPHIL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C(N)=O)CS(=O)(=O)C1

Additional information on Carbamic acid, N-[3-(aminocarbonyl)-1,1-dioxido-3-thietanyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[3-(Aminocarbonyl)-1,1-Dioxido-3-Thietanyl]-, 1,1-Dimethylethyl Ester

The compound with CAS No 2284965-39-3, known as Carbamic acid, N-[3-(aminocarbonyl)-1,1-dioxido-3-thietanyl]-, 1,1-dimethylethyl ester, is a complex organic molecule with significant applications in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential for use in advanced chemical systems.

The molecular structure of this compound is characterized by a thietane ring, which is a four-membered ring containing sulfur and oxygen atoms. The presence of this ring contributes to the compound's stability and reactivity under various chemical conditions. Additionally, the molecule features an aminocarbonyl group, which plays a crucial role in its ability to participate in nucleophilic reactions and form stable intermediates.

Recent studies have highlighted the importance of this compound in the development of novel materials for energy storage applications. Researchers have explored its potential as a precursor for synthesizing advanced polymers and composites with enhanced mechanical and thermal properties. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create high-performance polymer electrolytes for lithium-ion batteries.

In terms of synthesis, the compound is typically prepared through a multi-step process involving the reaction of carbamic acid derivatives with sulfur-containing precursors under controlled conditions. The use of dimethylethyl ester groups in its structure facilitates the formation of stable intermediates during the synthesis process, making it easier to isolate and purify the final product.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes where precise control over solubility and reactivity is required.

One of the most promising applications of this compound is in the field of drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, enhancing their bioavailability and reducing side effects. A 2024 study published in Advanced Drug Delivery Reviews reported that this compound can be used to create biocompatible nanoparticles that efficiently deliver therapeutic agents to target sites within the body.

In conclusion, Carbamic acid, N-[3-(aminocarbonyl)-1,1-dioxido-3-thietanyl]-, 1,1-dimethylethyl ester (CAS No 2284965-39-3) is a versatile compound with a wide range of applications in modern chemistry and materials science. Its unique structural features and favorable physical properties make it an invaluable tool for researchers working on cutting-edge projects in these fields.